Cas no 512811-84-6 (3H-1,2,4-Triazole-3-thione,5-(1,3-dimethyl-1H-pyrazol-4-yl)-4-ethyl-2,4-dihydro-(9CI))

• Product Name: 3H-1,2,4-Triazole-3-thione,5-(1,3-dimethyl-1H-pyrazol-4-yl)-4-ethyl-2,4-dihydro-(9CI)
• CAS No: 512811-84-6
• MF: C₉H₁₃N₅S
• MW: 223.298019170761
• CID: 935090
• PubChem ID: 842864
• Update Time: 2025-04-19

3H-1,2,4-Triazole-3-thione,5-(1,3-dimethyl-1H-pyrazol-4-yl)-4-ethyl-2,4-dihydro-(9CI) Chemical and Physical Properties

Names and Identifiers

• 3H-1,2,4-Triazole-3-thione,5-(1,3-dimethyl-1H-pyrazol-4-yl)-4-ethyl-2,4-dihydro-(9CI)
• 512811-84-6
• SR-01000113635
• SR-01000113635-1
• 3-(1,3-dimethylpyrazol-4-yl)-4-ethyl-1H-1,2,4-triazole-5-thione
• 5-(1,3-dimethyl-1H-pyrazol-4-yl)-4-ethyl-4H-1,2,4-triazole-3-thiol
• 5-(1,3-DIMETHYL-1H-PYRAZOL-4-YL)-4-ETHYL-4H-1,2,4-TRIAZOL-3-YLHYDROSULFIDE
• STK968571
• AK-968/41170997
• AKOS001691112
• EU-0049866
• 3-(1,3-Dimethyl-1H-pyrazol-4-yl)-4-ethyl-1H-1,2,4-triazole-5(4H)-thione

• Inchi： 1S/C9H13N5S/c1-4-14-8(10-11-9(14)15)7-5-13(3)12-6(7)2/h5H,4H2,1-3H3,(H,11,15)
• InChI Key： QOPGQRHQPVEPFS-UHFFFAOYSA-N
• SMILES： S=C1NN=C(C2=CN(C)N=C2C)N1CC

Computed Properties

• Exact Mass: 223.08916661g/mol
• Monoisotopic Mass: 223.08916661g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 303
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 77.5Ų